1-(2,5-Dimethoxybenzyl)-4-(2-thienylcarbonyl)piperazine

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: [4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C18H22N2O3S/c1-22-15-5-6-16(23-2)14(12-15)13-19-7-9-20(10-8-19)18(21)17-4-3-11-24-17/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key: CDOPXJROUYJWKU-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C(=O)C3=CC=CS3

Description

1-(2,5-Dimethoxybenzyl)-4-(2-thienylcarbonyl)piperazine, also known as TCB-2, is a synthetic compound that belongs to the family of piperazine derivatives. It has gained attention in the scientific community due to its potential use in the treatment of psychiatric disorders such as depression and anxiety. TCB-2 is a potent serotonin receptor agonist that binds to the 5-HT2A receptor, which is responsible for regulating mood, cognition, and perception.

Mechanism of Action

1-(2,5-Dimethoxybenzyl)-4-(2-thienylcarbonyl)piperazine acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. The 5-HT2A receptor is responsible for regulating mood, cognition, and perception. This compound binds to this receptor and activates it, which leads to an increase in the release of serotonin. This increase in serotonin levels is thought to be responsible for the anxiolytic and antidepressant effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly due to its interaction with the 5-HT2A receptor. This compound has been shown to increase the release of serotonin, which is a neurotransmitter that plays a crucial role in regulating mood and anxiety. This compound also has anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(2,5-Dimethoxybenzyl)-4-(2-thienylcarbonyl)piperazine is its potency as a serotonin receptor agonist. This property makes it a useful tool for studying the role of serotonin in regulating mood and anxiety. However, one of the limitations of this compound is its potential toxicity. This compound has been shown to have neurotoxic effects in animal models, which limits its use in laboratory experiments.

Future Directions

There are several future directions for the study of 1-(2,5-Dimethoxybenzyl)-4-(2-thienylcarbonyl)piperazine. One potential direction is the development of this compound analogs that have improved efficacy and reduced toxicity. Another direction is the study of this compound in human clinical trials for the treatment of psychiatric disorders such as depression and anxiety. Finally, the role of this compound in regulating other neurotransmitters and their receptors could be studied to gain a better understanding of its mechanism of action.

Synthesis Methods

The synthesis of 1-(2,5-Dimethoxybenzyl)-4-(2-thienylcarbonyl)piperazine is a complex process that involves several steps. The first step involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxyphenethylamine. This compound is then reacted with thionyl chloride to form 2,5-dimethoxybenzyl chloride. The final step involves the reaction of 2,5-dimethoxybenzyl chloride with 2-thiophenecarbonyl piperazine to form this compound.

Scientific Research Applications

1-(2,5-Dimethoxybenzyl)-4-(2-thienylcarbonyl)piperazine has been extensively studied for its potential use in the treatment of psychiatric disorders such as depression and anxiety. Several studies have shown that this compound has anxiolytic and antidepressant effects in animal models. This compound has also been shown to increase the release of serotonin, which is a neurotransmitter that plays a crucial role in regulating mood and anxiety.